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Compound of Interest

Compound Name: ZM223

Cat. No.: B1496286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZM223 is a highly specific primary antibody designed for the detection of a key regulatory

protein in the SUMOylation pathway. These application notes provide detailed protocols and

expected results for the use of ZM223 in immunofluorescence (IF) staining, a powerful

technique for visualizing protein localization and expression within cells and tissues.[1][2] The

SUMOylation pathway is a critical post-translational modification system that regulates

numerous cellular processes, and its dysregulation is implicated in various diseases, including

cancer.[3][4][5][6] Understanding the subcellular localization of key SUMOylation pathway

components is therefore crucial for both basic research and therapeutic development.
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Product Name ZM223

Target
Key protein in the SUMOylation signaling

pathway

Host Species Rabbit

Isotype IgG

Applications

Immunofluorescence (IF),

Immunohistochemistry (IHC), Western Blot

(WB)

Storage
Store at -20°C. Avoid repeated freeze-thaw

cycles.

Supplied As Liquid

Quantitative Data Summary
The following tables provide a summary of the recommended starting dilutions and expected

performance of ZM223 in immunofluorescence applications. These values were determined

using the protocols outlined below and may require optimization for your specific experimental

conditions.

Table 1: Recommended Dilution Range for ZM223 in Immunofluorescence

Cell Line/Tissue Type Fixation Method
Recommended Starting
Dilution

HeLa Cells 4% Paraformaldehyde 1:500

A549 Cells 4% Paraformaldehyde 1:400

MCF-7 Cells Methanol (-20°C) 1:800

Human Breast Cancer Tissue

(FFPE)
4% Paraformaldehyde 1:250

Table 2: Performance Characteristics of ZM223
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Parameter Value

Optimal Incubation Time (Primary Antibody)
Overnight at 4°C or 2 hours at room

temperature

Optimal Incubation Time (Secondary Antibody) 1 hour at room temperature

Signal-to-Noise Ratio (HeLa cells, 1:500

dilution)
> 10

Photostability
High (when used with an appropriate anti-fade

mounting medium)

Signaling Pathway
The SUMOylation pathway involves a series of enzymatic steps that conjugate Small Ubiquitin-

like Modifier (SUMO) proteins to target substrates. This process is critical for regulating protein

stability, localization, and activity. Dysregulation of this pathway has been implicated in the

progression of several cancers.[3][4][5]
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SUMO Activation

SUMO Conjugation

De-SUMOylation

SUMO Precursor

Mature SUMO

Processing

E1 Activating Enzyme
(SAE1/SAE2)

ATP-dependent
Activation

SENP Protease

Cleavage

E2 Conjugating Enzyme
(Ubc9)

Transfer

E3 Ligase
(e.g., PIAS, RanBP2)

Target Protein

Conjugation

Substrate Recognition
& Transfer Facilitation

SUMOylated Target Protein

SUMOylation Deconjugation

SENP Protease

Recycling

Start:
Cells on Coverslip Wash with PBS Fixation

(e.g., 4% PFA) Wash with PBS Permeabilization
(e.g., 0.25% Triton X-100) Wash with PBS Blocking

(e.g., BSA/Serum)
Primary Antibody

(ZM223) Wash Secondary Antibody
(Fluorochrome-conjugated) Wash Nuclear Counterstain

(e.g., DAPI) Wash Mount Coverslip Imaging
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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